Cas no 650622-15-4 (1,2,4,5-Cyclohexanetetracarboxylic acid, 3,6-dimethyl-)

1,2,4,5-Cyclohexanetetracarboxylic acid, 3,6-dimethyl- structure
650622-15-4 structure
Product Name:1,2,4,5-Cyclohexanetetracarboxylic acid, 3,6-dimethyl-
CAS No:650622-15-4
MF:C12H16O8
MW:288.250644683838
CID:408597
PubChem ID:20449000
Update Time:2025-04-19

1,2,4,5-Cyclohexanetetracarboxylic acid, 3,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 1,2,4,5-Cyclohexanetetracarboxylic acid, 3,6-dimethyl-
    • 3,6-dimethylcyclohexane-1,2,4,5-tetracarboxylic acid
    • 650622-15-4
    • DTXSID50607301
    • SCHEMBL11049187
    • Inchi: 1S/C12H16O8/c1-3-5(9(13)14)7(11(17)18)4(2)8(12(19)20)6(3)10(15)16/h3-8H,1-2H3,(H,13,14)(H,15,16)(H,17,18)(H,19,20)
    • InChI Key: KCJZRMCALPKDJU-UHFFFAOYSA-N
    • SMILES: OC(C1C(C(=O)O)C(C)C(C(=O)O)C(C(=O)O)C1C)=O

Computed Properties

  • Exact Mass: 288.08448
  • Monoisotopic Mass: 288.08451746g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 374
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.3
  • Topological Polar Surface Area: 149Ų

Experimental Properties

  • PSA: 149.2
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